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Compound of Interest

Compound Name: Trichloroethylene

Cat. No.: B050587 Get Quote

Welcome to the Technical Support Center for the long-term storage and stabilization of

trichloroethylene (TCE) solutions. This resource is designed for researchers, scientists, and

drug development professionals to ensure the integrity and stability of your TCE solutions

during experimentation and storage. Here you will find troubleshooting guides, frequently asked

questions, and detailed experimental protocols to address common challenges.

Frequently Asked Questions (FAQs)
Q1: Why is it necessary to stabilize trichloroethylene (TCE)?

A1: Trichloroethylene is inherently unstable and can degrade over time when exposed to

heat, light, air (oxygen), and moisture. This degradation process can be accelerated by the

presence of metals and their salts. The primary degradation product is hydrochloric acid (HCl),

which is highly corrosive and can damage storage containers and experimental equipment, as

well as compromise the purity of the solvent and the integrity of your experiments. Degradation

can also lead to the formation of other hazardous compounds like phosgene.[1][2]

Q2: What are the common signs of TCE degradation?

A2: Common indicators that your TCE solution may be degrading include:

A drop in pH or a failed acid acceptance test: This indicates the depletion of stabilizers and

the formation of acidic byproducts.
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Discoloration: The typically clear solvent may turn yellow or brown.

Unusual odors: A sharp, acidic, or acrid smell can signal the presence of degradation

products.

Corrosion: You may observe pitting or rusting on the internal surfaces of metal storage

containers or equipment.[3]

Q3: What are the most common stabilizers used for TCE?

A3: A variety of chemical stabilizers are added to commercial grades of TCE to prevent

degradation. These often include a balanced package of additives. Common stabilizers include

epoxides (such as epichlorohydrin and butylene oxide), amines (like diisopropylamine and

triethylamine), and phenols (such as thymol).[3][4] Epichlorohydrin is noted to be one of the

most persistent and effective stabilizers.[3] Industrial grade TCE typically contains about 0.1%

by weight of these stabilizers.[5]

Q4: What are the ideal conditions for the long-term storage of stabilized TCE?

A4: To ensure the long-term stability of your TCE solutions, they should be stored in a cool, dry,

and well-ventilated area, away from direct sunlight and sources of heat or ignition. Storage

temperatures should not exceed 32-35°C (90-95°F). The containers should be tightly sealed to

prevent exposure to air and moisture. It is also recommended to store TCE separately from

incompatible materials such as strong oxidizers, alkalis, and reactive metals like aluminum and

magnesium.

Q5: How long can I store stabilized TCE?

A5: The shelf life of stabilized TCE is typically around one year when stored under

recommended conditions.[6] However, it is crucial to monitor the condition of the solvent

periodically, especially if it is being used in sensitive applications. Regular testing of the

stabilizer levels and acidity is recommended.
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Problem Possible Cause(s) Recommended Action(s)

TCE solution has a yellow or

brownish tint.

Degradation of TCE due to

exposure to light, heat, or air.

Contamination with impurities.

1. Immediately test the acid

acceptance and pH of the

solution. 2. If the solution is

acidic, it should be disposed of

according to your institution's

hazardous waste guidelines. 3.

If the discoloration is minor and

the acidity is within acceptable

limits, consider purifying the

TCE by distillation before use,

but only if you have the

appropriate safety equipment

and procedures in place. 4.

Review your storage

conditions to ensure they meet

the recommended guidelines.

Visible corrosion or pitting

inside the storage container.

Formation of hydrochloric acid

due to stabilizer depletion and

TCE degradation.

1. Safely transfer the TCE to a

new, clean, and compatible

container. 2. Test the acid

acceptance of the TCE. If it is

low or depleted, the TCE is

unstable and should be

disposed of. 3. Do not use the

corroded container for storing

TCE or other chlorinated

solvents again.

A sharp, acidic, or unusual

odor is detected from the TCE

solution.

This strongly indicates the

formation of acidic degradation

products, primarily hydrochloric

acid.

1. Handle the solution with

extreme caution in a well-

ventilated fume hood. 2. Avoid

inhaling the vapors. 3. Test the

acidity of the solution using

appropriate methods (e.g.,

acid acceptance test). 4. If

acidic, the solution is

degrading and should be
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disposed of immediately

following safety protocols.

The acid acceptance test

indicates low or no remaining

stabilizer.

The stabilizer has been

consumed in neutralizing acids

formed during initial, minor

degradation. The solution is no

longer protected against

further degradation.

1. The TCE solution should be

considered unstable. 2. It is

not recommended to attempt

to re-stabilize the solution in a

laboratory setting without

consulting the manufacturer. 3.

The solution should be

prioritized for use in non-critical

applications or disposed of.

Data Presentation
Table 1: Common Stabilizers for Trichloroethylene

Stabilizer Class Examples
Typical
Concentration
Range (% w/w)

Primary Function

Epoxides
Epichlorohydrin,

Butylene Oxide
0.1 - 0.8

Acid scavengers,

react with and

neutralize HCl.

Amines

Diisopropylamine,

Triethylamine, N-

methylpyrrole

0.001 - 0.1
Acid scavengers and

antioxidants.

Phenols Thymol, o-cresol 0.01 - 0.1

Antioxidants, inhibit

free-radical chain

reactions.

Esters
Ethyl acetate,

Isopropyl acetate
0.1 - 1.0

Can act as co-

stabilizers.

Table 2: Recommended Long-Term Storage Conditions
for Stabilized TCE
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Parameter Recommendation Rationale

Temperature < 35°C (95°F)

Higher temperatures

accelerate the rate of

degradation.

Light

Store in opaque or amber

containers, away from direct

sunlight.

UV light can initiate the

degradation of TCE.

Atmosphere
Tightly sealed containers with

minimal headspace.

Prevents exposure to oxygen

and atmospheric moisture.

Container Material

Carbon steel, stainless steel,

or other manufacturer-

recommended materials.

Avoids contact with

incompatible materials that can

catalyze degradation.

Incompatible Materials

Strong oxidizers, strong alkalis,

powdered aluminum and

magnesium.

To prevent vigorous and

potentially dangerous

reactions.

Experimental Protocols
Protocol: Determination of Total Acid Acceptance in
Trichloroethylene
This protocol is based on the principles of the ASTM D2942 standard test method for Total Acid

Acceptance of Halogenated Organic Solvents. This test quantifies the amount of stabilizer

(both amine and epoxide types) remaining in the solvent.

Objective: To determine the total acid acceptance of a stabilized trichloroethylene solution to

assess its remaining stability for long-term storage.

Materials:

Trichloroethylene sample

Standardized hydrochloric acid (HCl) in methanol (0.1 N)
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Bromophenol blue indicator solution

Methanol

250 mL Erlenmeyer flasks

50 mL burette, graduated in 0.1 mL increments

Pipettes (25 mL and 50 mL)

Analytical balance

Procedure:

Sample Preparation:

In a 250 mL Erlenmeyer flask, add 50 mL of methanol.

Add 3-5 drops of bromophenol blue indicator solution to the methanol. The solution should

be yellow. If it is blue or purple, add a few drops of the 0.1 N HCl in methanol until the

yellow color persists.

Using a pipette, add 25 mL of the trichloroethylene sample to the flask. Swirl to mix.

Titration:

Fill the 50 mL burette with the standardized 0.1 N HCl in methanol. Record the initial

volume.

Titrate the TCE sample with the HCl solution. Swirl the flask continuously during the

titration.

The endpoint is reached when the solution color changes from blue or purple to a stable

yellow.

Record the final volume of the HCl solution used.

Blank Determination:
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Prepare a blank by following the same procedure as above, but without adding the

trichloroethylene sample.

Titrate the blank with the 0.1 N HCl solution to the same yellow endpoint. Record the

volume of HCl used.

Calculation:

Calculate the total acid acceptance as weight percent of NaOH using the following

formula:

Where:

A = volume of HCl solution used for the sample (mL)

B = volume of HCl solution used for the blank (mL)

N = normality of the HCl solution in methanol

0.040 = milliequivalent weight of NaOH

V = volume of the TCE sample (mL)

D = density of the TCE sample (g/mL)

Interpretation of Results:

A higher acid acceptance value indicates a greater amount of remaining stabilizer and a

more stable solution.

A low or zero acid acceptance value suggests that the stabilizer has been depleted, and the

TCE is susceptible to rapid degradation.

Compare the results to the manufacturer's specifications for fresh, stabilized TCE. A

significant drop from the initial value indicates that the solution should be used with caution

or disposed of.

Mandatory Visualizations
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Trichloroethylene (C2HCl3)

Free Radical Intermediates

Heat, Light (UV), Air (O2), Moisture

Initiation

Metals (Al, Fe)
(Catalysts)

Catalysis

Hydrochloric Acid (HCl)

Propagation

Phosgene, Dichloroacetyl Chloride

Corrosion of Container/Equipment
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Degradation Process

Stabilization

Trichloroethylene

Hydrochloric Acid (HCl)

Degrades to

Stabilizer
(e.g., Epoxide, Amine)

Stabilizer reacts with and
neutralizes HCl, preventing corrosion.

Neutralized Products
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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